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Compound of Interest

Compound Name: 5-Ethyl-2,4-dimethyloctane

CAS No.: 62184-05-8

Cat. No.: B14561395

Get Quote

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)

and mass spectrometry (MS) data for the saturated hydrocarbon, 5-Ethyl-2,4-dimethyloctane.

Due to the limited availability of experimental spectra in public databases, this guide

incorporates predicted spectroscopic data alongside generalized experimental protocols

applicable to the analysis of similar non-polar, volatile organic compounds. This document is

intended for researchers, scientists, and professionals in the field of chemical analysis and

drug development.

Compound Overview
5-Ethyl-2,4-dimethyloctane is a branched alkane with the chemical formula C₁₂H₂₆ and a

molecular weight of 170.33 g/mol . Its structure consists of an eight-carbon chain with methyl

groups at positions 2 and 4, and an ethyl group at position 5. Understanding its spectroscopic

properties is crucial for its identification and characterization in various chemical matrices.

Predicted Nuclear Magnetic Resonance (NMR)
Spectroscopy Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b14561395#bc-rfq
https://www.benchchem.com/product/b14561395/docs?utm_src=pdf-body#technical-guide-spectroscopic-analysis-of-5-ethyl-2-4-dimethyloctane
https://www.benchchem.com/product/b14561395/docs?utm_src=pdf-body#technical-guide-spectroscopic-analysis-of-5-ethyl-2-4-dimethyloctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic

molecules. Below are the predicted ¹H and ¹³C NMR chemical shifts for 5-Ethyl-2,4-
dimethyloctane. These predictions are based on established empirical models and provide a

reliable estimate of the expected experimental values.

Table 1: Predicted ¹H NMR Data for 5-Ethyl-2,4-dimethyloctane

Protons
Predicted Chemical
Shift (ppm)

Multiplicity Integration

CH₃ (at C2) 0.85 - 0.95 Doublet 3H

CH₃ (at C4) 0.85 - 0.95 Doublet 3H

CH₃ (of ethyl group) 0.85 - 0.95 Triplet 3H

CH₃ (at C8) 0.85 - 0.95 Triplet 3H

CH₂ (at C3) 1.15 - 1.35 Multiplet 2H

CH₂ (of ethyl group) 1.1

To cite this document: BenchChem. [Technical Guide: Spectroscopic Analysis of 5-Ethyl-2,4-
dimethyloctane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14561395/docs#technical-guide-spectroscopic-
analysis-of-5-ethyl-2-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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